Cas no 1379812-08-4 (2-(3-aminooxetan-3-yl)ethan-1-ol)

• Product Name: 2-(3-aminooxetan-3-yl)ethan-1-ol
• CAS No: 1379812-08-4
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 3160660
• PubChem ID: 71432942
• Update Time: 2025-10-31

2-(3-aminooxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2-(3-Aminooxetan-3-yl)ethanol)
• 2-(3-aminooxetan-3-yl)ethan-1-ol
• 2-(3-AMINO-OXETAN-3-YL)-ETHANOL[1379812-08-4]
• 2-(3-Aminooxetan-3-yl)ethanol
• AT35086
• 1379812-08-4
• DB-099090
• (2-(3-Aminooxetan-3-yl)ethanol) oxalate
• AKOS016015932
• 3-aminooxetan-3-ethanol
• MFCD20486577
• CS-0054586
• SCHEMBL14690554
• JTQCSLLDJIBJGP-UHFFFAOYSA-N
• EN300-398555
• SB22562

• Inchi： 1S/C5H11NO2/c6-5(1-2-7)3-8-4-5/h7H,1-4,6H2
• InChI Key： JTQCSLLDJIBJGP-UHFFFAOYSA-N
• SMILES： O1CC(CCO)(C1)N

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(3-aminooxetan-3-yl)ethan-1-ol

Professional Introduction to 2-(3-aminooxetan-3-yl)ethan-1-ol (CAS No. 1379812-08-4)

2-(3-aminooxetan-3-yl)ethan-1-ol, identified by its CAS number 1379812-08-4, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and molecular biology. The presence of both an amine group and an oxetane ring makes it a versatile intermediate for synthesizing more complex molecules, particularly in the design of bioactive agents.

The chemical structure of 2-(3-aminooxetan-3-yl)ethan-1-ol consists of an ethanol moiety linked to a 3-amino-substituted oxetane ring. This configuration allows for facile modifications at multiple positions, making it a valuable building block in synthetic chemistry. The oxetane ring, a three-membered cyclic ether, is known for its high reactivity and ability to undergo ring-opening reactions under various conditions. This characteristic is particularly useful in pharmaceutical applications where controlled modifications are essential for achieving desired biological activity.

In recent years, there has been a growing interest in the use of oxetane derivatives as pharmacophores due to their ability to enhance binding affinity and selectivity in drug-target interactions. The amine group in 2-(3-aminooxetan-3-yl)ethan-1-ol provides an additional site for functionalization, enabling the attachment of various pharmacologically relevant groups. This dual functionality makes the compound a promising candidate for the development of novel therapeutic agents.

One of the most exciting applications of 2-(3-aminooxetan-3-yl)ethan-1-ol is in the field of protease inhibition. Proteases are enzymes that play crucial roles in numerous biological processes, including signal transduction, DNA replication, and inflammation. Inhibiting specific proteases has been shown to be effective in treating a variety of diseases, such as cancer, infectious diseases, and autoimmune disorders. The unique structure of 2-(3-aminooxetan-3-yl)ethan-1-ol allows it to interact with the active sites of proteases, potentially leading to the development of new inhibitors with improved efficacy and reduced side effects.

The synthesis of 2-(3-aminooxetan-3-y

In addition to its role as a building block for drug development, 2-(3-aminooxeta
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yletha
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1
ol) has shown promise in materials science applications. The oxetane ring's reactivity allows for the creation of polymers with unique properties, such as high thermal stability and biodegradability. These materials are particularly useful in medical devices and implants where biocompatibility is essential.

The latest research on 2-(3-aminooxeta
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yletha
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1
ol) has focused on its potential as a chiral ligand in asymmetric catalysis. Chiral compounds are those that exist as non-superimposable mirror images, much like left and right hands. These compounds are crucial in pharmaceuticals because they can interact with biological targets in a highly specific manner. By using 2-(3-aminooxeta
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yletha
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1
ol) as a ligand, researchers have been able to achieve high enantioselectivity in various catalytic reactions, leading to more efficient synthesis of chiral drugs.

The future prospects for 2-(3-aminoht:bold;">